Cas no 1804585-50-9 (5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804585-50-9
• MF: C₈H₄F₃IN₂O
• MW: 328.029844284058
• CID: 4912140
• Update Time: 2025-05-23

5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3IN2O/c9-8(10,11)15-7-3-5(1-2-13)14-4-6(7)12/h3-4H,1H2
• InChI Key： SEMOTBVYCDPNLP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804585-50-9)

5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804585-50-9) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and iodo substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. The compound’s pyridine-acetonitrile backbone also contributes to its relevance in material science, where it aids in developing advanced organic electronic materials.

The growing demand for fluorinated compounds like 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile stems from their enhanced metabolic stability and lipophilicity, critical for optimizing drug candidates. Recent studies highlight its role in catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This aligns with the industry’s shift toward green chemistry, where efficient halogenated intermediates reduce waste and improve reaction yields. Additionally, its iodo-substituted pyridine moiety is instrumental in radiolabeling applications, addressing trends in diagnostic imaging and targeted therapy development.

From a synthetic perspective, CAS No. 1804585-50-9 is often discussed in forums focusing on scalable organic synthesis and high-throughput screening. Its compatibility with microwave-assisted reactions and flow chemistry setups has garnered attention, as these methods align with the push for process intensification. Analysts note its potential in crop protection formulations, where trifluoromethoxy groups enhance pesticidal activity. These attributes position the compound as a key player in addressing global challenges like antimicrobial resistance and sustainable agriculture.

Quality control of 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile involves rigorous HPLC and NMR validation, ensuring compliance with Good Manufacturing Practices (GMP). Suppliers emphasize batch-to-batch consistency, a critical factor for researchers requiring high-purity intermediates. The compound’s stability under cryogenic storage conditions further enhances its usability in long-term projects. As the pharmaceutical industry increasingly adopts AI-driven molecular design, this compound’s structural data feeds into cheminformatics databases, accelerating virtual screening workflows.

Environmental and regulatory considerations for CAS No. 1804585-50-9 focus on its biodegradability and eco-toxicity profiles. Recent REACH assessments confirm its low environmental persistence, aligning with green chemistry principles. This makes it a preferred choice over traditional halogenated analogs in EU-compliant formulations. Furthermore, its applications in photoredox catalysis and electrochemical synthesis resonate with the rise of renewable energy-driven chemical processes, a hot topic in academic and industrial circles.

In summary, 5-Iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies innovation at the intersection of medicinal chemistry and sustainable technology. Its multifaceted utility underscores its importance in addressing contemporary scientific and industrial demands, from precision medicine to eco-friendly agrochemicals. As research progresses, this compound is poised to remain a cornerstone in advancing next-generation therapeutics and functional materials.